Cas no 20772-07-0 (2-Propanone, 1-bromo-3-(4-nitrophenyl)-)
20772-07-0 structure
Product Name:2-Propanone, 1-bromo-3-(4-nitrophenyl)-
CAS No:20772-07-0
MF:C9H8BrNO3
MW:258.06872177124
CID:1395783
PubChem ID:12232302
Update Time:2025-04-20
2-Propanone, 1-bromo-3-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanone, 1-bromo-3-(4-nitrophenyl)-
- 1-bromo-3-(4-nitrophenyl)propan-2-one
- 1-bromo-3-(4-nitrophenyl)acetone
- 1-bromo-3-p-nitrophenylpropan-2-one
- EN300-8964498
- DTXSID00481592
- 1-bromo-3-(4-nitrophenyl)-2-propanone
- 20772-07-0
- SCHEMBL4833266
- NAQLGGFZERMMIJ-UHFFFAOYSA-N
-
- Inchi: 1S/C9H8BrNO3/c10-6-9(12)5-7-1-3-8(4-2-7)11(13)14/h1-4H,5-6H2
- InChI Key: NAQLGGFZERMMIJ-UHFFFAOYSA-N
- SMILES: BrCC(CC1C=CC(=CC=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 256.96874
- Monoisotopic Mass: 256.96876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 62.9Ų
Experimental Properties
- PSA: 60.21
2-Propanone, 1-bromo-3-(4-nitrophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8964498-0.05g |
1-bromo-3-(4-nitrophenyl)propan-2-one |
20772-07-0 | 95% | 0.05g |
$200.0 | 2024-05-21 | |
| Enamine | EN300-8964498-0.1g |
1-bromo-3-(4-nitrophenyl)propan-2-one |
20772-07-0 | 95% | 0.1g |
$298.0 | 2024-05-21 | |
| Enamine | EN300-8964498-0.25g |
1-bromo-3-(4-nitrophenyl)propan-2-one |
20772-07-0 | 95% | 0.25g |
$425.0 | 2024-05-21 | |
| Enamine | EN300-8964498-0.5g |
1-bromo-3-(4-nitrophenyl)propan-2-one |
20772-07-0 | 95% | 0.5g |
$668.0 | 2024-05-21 | |
| Enamine | EN300-8964498-1.0g |
1-bromo-3-(4-nitrophenyl)propan-2-one |
20772-07-0 | 95% | 1.0g |
$857.0 | 2024-05-21 | |
| Enamine | EN300-8964498-2.5g |
1-bromo-3-(4-nitrophenyl)propan-2-one |
20772-07-0 | 95% | 2.5g |
$1680.0 | 2024-05-21 | |
| Enamine | EN300-8964498-5.0g |
1-bromo-3-(4-nitrophenyl)propan-2-one |
20772-07-0 | 95% | 5.0g |
$2485.0 | 2024-05-21 | |
| Enamine | EN300-8964498-10.0g |
1-bromo-3-(4-nitrophenyl)propan-2-one |
20772-07-0 | 95% | 10.0g |
$3683.0 | 2024-05-21 | |
| 1PlusChem | 1P002JOI-50mg |
2-Propanone, 1-bromo-3-(4-nitrophenyl)- |
20772-07-0 | 95% | 50mg |
$300.00 | 2023-12-19 | |
| 1PlusChem | 1P002JOI-100mg |
2-Propanone, 1-bromo-3-(4-nitrophenyl)- |
20772-07-0 | 95% | 100mg |
$418.00 | 2023-12-19 |
2-Propanone, 1-bromo-3-(4-nitrophenyl)- Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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